Cas no 2229513-72-6 (2-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 2229513-72-6
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5599774
• PubChem ID: 165630854
• Update Time: 2025-05-23

2-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1969143
• 2229513-72-6
• 2-[4-methoxy-3-(trifluoromethyl)phenyl]prop-2-en-1-amine
• 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine

• Inchi： 1S/C11H12F3NO/c1-7(6-15)8-3-4-10(16-2)9(5-8)11(12,13)14/h3-5H,1,6,15H2,2H3
• InChI Key： KPZGTZHOOAMBCI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(C(=C)CN)=C1)OC)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine

2-4-Methoxy-3-(Trifluoromethyl)Phenylprop-2-en-1-amine

2-4-Methoxy-3-(Trifluoromethyl)Phenylprop-2-en-1-amine is a compound with the CAS number No. 2229513-72-6, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is characterized by its aromatic ring substituted with a methoxy group at the 4-position, a trifluoromethyl group at the 3-position, and an aminopropenyl group attached at the 1-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of substituted aromatic amines in drug discovery, particularly in the development of antidepressants, anti-inflammatory agents, and neuroprotective drugs. The presence of the trifluoromethyl group in this compound enhances its stability and bioavailability, while the methoxy group contributes to its solubility and pharmacokinetic profile. These attributes make it an ideal candidate for exploring novel therapeutic agents targeting various disease states, including neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, researchers have employed a variety of methodologies to construct this compound. One notable approach involves the use of Stille coupling reactions, which allow for precise control over the substitution pattern on the aromatic ring. Additionally, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, further expanding its utility in stereochemistry-dependent applications.

The structural versatility of 2-4-Methoxy-3-(Trifluoromethyl)Phenylprop-2-en-1-amine has also led to its exploration as an intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the construction of heterocyclic compounds, which are pivotal in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Recent research has demonstrated that derivatives of this compound can serve as potent inhibitors of key enzymes involved in metabolic pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's interaction with biological targets. These studies have revealed that the aminopropenyl group plays a critical role in stabilizing interactions with protein surfaces, potentially enhancing its efficacy as a therapeutic agent. Such findings underscore the importance of rational drug design strategies in optimizing molecular properties for therapeutic applications.

In conclusion, 2-4-Methoxy-3-(Trifluoromethyl)Phenylprop-2-en-1-amine (CAS No. 2229513-72-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups, coupled with advancements in synthetic methodologies and computational analysis, positions it as a promising lead compound for future drug development efforts. As research continues to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.